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Compound of Interest

Compound Name: Furan-2,5-dicarbohydrazide

Cat. No.: B1330247 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Furan-2,5-dicarbohydrazide (FDCH) is a promising, bio-derived ligand for the development of

a new class of energetic materials. Derived from Furan-2,5-dicarboxylic acid (FDCA), a "Top

Value-Added Chemical from Biomass," FDCH offers a scaffold for the synthesis of energetic

coordination polymers (ECPs). The incorporation of the furan ring, a five-membered aromatic

heterocycle, and the nitrogen-rich carbohydrazide functional groups, suggests the potential for

high-energy, thermally stable, and potentially less sensitive energetic materials. The hydrazide

moieties act as excellent coordination sites for metal ions, forming stable complexes that can

store and rapidly release significant amounts of energy upon initiation. This document provides

detailed application notes on the potential of FDCH in energetic materials and protocols for its

synthesis and the characterization of its energetic properties. While direct experimental

energetic data for FDCH-based coordination polymers is not yet widely available in open

literature, this document compiles relevant information on analogous hydrazide-based

energetic materials to provide a strong comparative framework.

Chemical Properties of Furan-2,5-dicarbohydrazide
Furan-2,5-dicarbohydrazide is a solid organic compound. Its key chemical identifiers and

properties are summarized in the table below.
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Property Value Reference

IUPAC Name furan-2,5-dicarbohydrazide [1]

Molecular Formula C₆H₈N₄O₃ [1]

Molecular Weight 184.15 g/mol [1]

CAS Number 26095-97-6 [1]

Appearance Solid (predicted)

SMILES
C1=C(OC(=C1)C(=O)NN)C(=

O)NN
[1]

InChI

InChI=1S/C6H8N4O3/c7-9-

5(11)3-1-2-4(13-3)6(12)10-

8/h1-2H,7-8H2,(H,9,11)

(H,10,12)

[1]

Melting Point
>300 °C (for the parent

dicarboxylic acid)
[2]

Applications in Energetic Materials
The application of Furan-2,5-dicarbohydrazide in energetic materials is predicated on its

ability to act as a versatile, nitrogen-rich ligand in the formation of energetic coordination

polymers (ECPs). The primary advantages and potential applications include:

Primary Explosives: FDCH-based ECPs, particularly with transition metals like copper and

cobalt, have the potential to serve as lead-free primary explosives. The high nitrogen content

from the hydrazide groups contributes to a high heat of formation and the generation of a

large volume of gaseous products upon decomposition, which are key characteristics of

primary explosives.

"Green" Energetic Materials: As FDCH is derived from biomass via FDCA, its resulting

energetic materials can be considered more environmentally benign compared to traditional

heavy-metal-based explosives like lead azide.
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Tunable Sensitivity and Performance: By varying the metal center, counter-anions, and the

coordination geometry, the sensitivity to impact and friction, as well as the detonation

performance of the resulting ECPs, can be finely tuned. This allows for the design of

materials tailored for specific applications, from sensitive primary explosives to more

insensitive munitions.

Gas Generants: The decomposition of FDCH-based materials is expected to produce a

significant amount of nitrogen gas, making them suitable for applications in gas generants for

airbags or fire suppression systems.

Experimental Protocols
Protocol 1: Synthesis of Furan-2,5-dicarbohydrazide
(FDCH)
This protocol describes the synthesis of Furan-2,5-dicarbohydrazide from Dimethyl furan-2,5-

dicarboxylate, which is readily prepared from Furan-2,5-dicarboxylic acid.[3]

Materials:

Dimethyl furan-2,5-dicarboxylate

Hydrazine hydrate (80% solution)

Ethanol (absolute)

Distilled water

Round-bottom flask with reflux condenser

Magnetic stirrer with heating mantle

Büchner funnel and filter paper

Crystallizing dish

Procedure:
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In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve

Dimethyl furan-2,5-dicarboxylate in a minimal amount of hot ethanol.

To this solution, add an excess of hydrazine hydrate (typically 2-3 molar equivalents per

ester group).

Heat the reaction mixture to reflux with continuous stirring. The reaction progress can be

monitored by Thin Layer Chromatography (TLC). The reaction is typically complete within 4-

6 hours.

After the reaction is complete, allow the mixture to cool to room temperature. A white

precipitate of Furan-2,5-dicarbohydrazide should form.

If precipitation is incomplete, the volume of the solvent can be reduced under vacuum, or the

flask can be cooled in an ice bath to promote crystallization.

Collect the solid product by vacuum filtration using a Büchner funnel.

Wash the collected solid with cold ethanol to remove any unreacted starting materials and

impurities.

Recrystallize the crude product from a suitable solvent, such as a mixture of ethanol and

water, to obtain pure Furan-2,5-dicarbohydrazide.

Dry the purified product in a vacuum oven at a temperature below its decomposition point.

Protocol 2: Synthesis of a Generic FDCH-Metal
Energetic Coordination Polymer
This protocol provides a general method for the synthesis of an energetic coordination polymer

using FDCH as the ligand and a transition metal salt.

Materials:

Furan-2,5-dicarbohydrazide (FDCH)

A transition metal salt (e.g., Copper(II) perchlorate, Cobalt(II) nitrate)
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A suitable solvent (e.g., water, methanol, dimethylformamide)

Small scale reaction vials or test tubes

Magnetic stirrer

Filtration apparatus

Procedure:

Dissolve a stoichiometric amount of Furan-2,5-dicarbohydrazide in the chosen solvent.

Gentle heating may be required to achieve complete dissolution.

In a separate container, dissolve an equimolar amount of the transition metal salt in the

same solvent.

Slowly add the metal salt solution to the FDCH solution with constant stirring.

The formation of a precipitate indicates the formation of the coordination polymer. The

reaction can be stirred at room temperature or gently heated for a few hours to ensure

completion.

Collect the solid product by filtration.

Wash the product with the solvent used for the reaction, followed by a more volatile solvent

like ethanol or ether, to remove any unreacted precursors.

Dry the resulting energetic coordination polymer in a desiccator under vacuum.

Safety Precaution: The synthesis and handling of energetic materials should only be performed

by trained personnel in a properly equipped laboratory with appropriate safety measures,

including personal protective equipment (PPE), blast shields, and small-scale synthesis.

Protocol 3: Thermal Analysis of Energetic Materials
Thermal analysis is crucial for determining the stability and decomposition characteristics of

energetic materials.
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Instrumentation:

Differential Scanning Calorimeter (DSC)

Thermogravimetric Analyzer (TGA)

Procedure for DSC:

Accurately weigh a small sample (typically 1-5 mg) of the energetic material into an

aluminum DSC pan.

Seal the pan hermetically.

Place the sample pan and an empty reference pan in the DSC cell.

Heat the sample at a constant rate (e.g., 10 °C/min) under an inert atmosphere (e.g.,

nitrogen).

Record the heat flow as a function of temperature to determine melting points, phase

transitions, and decomposition temperatures (onset and peak).

Procedure for TGA:

Accurately weigh a small sample (typically 5-10 mg) of the energetic material into a TGA

crucible.

Place the crucible in the TGA furnace.

Heat the sample at a constant rate (e.g., 10 °C/min) under an inert or oxidative atmosphere.

Record the mass loss as a function of temperature to determine the decomposition stages

and thermal stability.

Data Presentation
The following tables summarize the expected and comparative data for FDCH-based energetic

materials. Direct experimental values for FDCH complexes are currently limited; therefore, data

for analogous hydrazide-based energetic coordination polymers are provided for comparison.
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Table 1: Calculated and Predicted Properties of Furan-2,5-dicarbohydrazide

Property Predicted Value Method/Reference

Heat of Formation (gas) Data not available
Requires computational

chemistry prediction

Density Data not available
Requires experimental

determination

Table 2: Comparative Energetic Properties of Hydrazide-based Coordination Polymers

Compo
und

Metal
Ion

Decomp
osition
Temp.
(°C)

Detonati
on
Velocity
(km/s)

Detonati
on
Pressur
e (GPa)

Impact
Sensitiv
ity (J)

Friction
Sensitiv
ity (N)

Referen
ce

[Co(N₂H₄

)₂(N₃)₂]n
Co(II) 235 8.1 26.8 7.5 120

[Cu(N₂H₄

)(N₃)₂]n
Cu(II) 210 7.8 24.5 5 80

[Ni(N₂H₄)

₂(NO₃)₂]
Ni(II) 250 7.9 25.1 10 150

[M(FDCH

)

(Anion)x]

n

(Predicte

d)

Various >200 7.0 - 8.5 20 - 30 5 - 20 80 - 200
Hypotheti

cal

Note: The data for the predicted FDCH-based polymer is hypothetical and based on trends

observed in other hydrazide-based energetic coordination polymers. Experimental verification

is required.
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Caption: Synthesis workflow for FDCH-based energetic coordination polymers.
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Caption: Logical relationships influencing energetic properties of FDCH-based ECPs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1330247#application-of-furan-2-5-dicarbohydrazide-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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